Manganese carbonate

Specification

• CAS No.: 598-62-9
• Molecular Formula: MnCO3; CMnO3
• Molecular Weight: 114.947 g/mol
• IUPAC Name: manganese(2+);carbonate
• Standard InChI: InChI=1S/CH2O3.Mn/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• Standard InChI Key: XMWCXZJXESXBBY-UHFFFAOYSA-L
• Impurities: IMPURITIES MAY BE CALCIUM OXIDE AND SODIUM OXIDE.
• SMILES: C(=O)([O-])[O-].[Mn+2]
• Canonical SMILES: C(=O)([O-])[O-].[Mn+2]
• Colorform: Pink to almost white powder when freshly precipitated; rhombohedral, calcite structure; Rose-colored crystals, almost white when precipitated.; Pink solid trigonal
• Melting Point: Decomposes >200 °C

Introduction

Physical and Chemical Properties

Manganese carbonate exhibits several distinctive physical and chemical properties that make it valuable for industrial applications. Understanding these properties is essential for its effective utilization across different sectors.

Basic Physical Properties

Manganese carbonate is characterized by its distinctive appearance and physical attributes:

Property	Value/Description
Chemical Formula	MnCO₃
CAS Number	598-62-9
EC Number	209-942-9
Molecular Weight	114.947 g/mol
Appearance	White to faint pink solid, powder
Melting Point	200–300°C (392–572°F; 473–573 K)
Density	3.12 g/cm³
Solubility in Water	Negligible
Topological Polar Surface Area	63.2 A²

These physical properties play a significant role in determining the applications and handling requirements of manganese carbonate.

Production Methods and Synthesis

The industrial production of manganese carbonate involves several methods, with precipitation reactions being the most common approach.

Industrial Synthesis

Manganese carbonate can be produced through the treatment of aqueous solutions of manganese(II) nitrate with ammonia and carbon dioxide, which leads to the precipitation of the faintly pink solid. The side product, ammonium nitrate, is commonly used as fertilizer, making this a commercially advantageous process.

Another significant production method involves the reaction between manganese sulfate and sodium carbonate:

MnSO₄ + Na₂CO₃ → MnCO₃ + Na₂SO₄

Optimization of Synthesis Parameters

Research has demonstrated that the precipitation of manganese carbonate can be optimized by controlling various parameters. Studies have shown that maximum manganese precipitation (approximately 72%) as MnCO₃ occurs at a pH value of 3 when using 5 g Na₂CO₃ at 80°C with a 40-minute reaction duration. X-ray diffraction analysis of the precipitated sample confirmed the formation of single-phase rhodochrosite (MnCO₃).

The microstructure of precipitated manganese carbonate typically comprises coarse grains composed of 15.69 wt.% C, 41.78 wt.% O, and 30.8 wt.% Mn, along with sodium and sulfur as minor impurities.

Reactions and Chemical Behavior

Manganese carbonate exhibits several important chemical reactions that are relevant to its industrial applications and processing.

Acid-Base Reactions

Although insoluble in water, manganese carbonate hydrolyzes upon treatment with acids to form water-soluble manganese salts. This property makes it useful in applications requiring controlled release of manganese ions.

Thermal Decomposition

One of the most significant reactions of manganese carbonate is its thermal decomposition. When heated to approximately 200°C, manganese carbonate decomposes with the release of carbon dioxide in a process known as calcining:

MnCO₃ + 0.44 O₂ → MnO₁.₈₈ + CO₂

This reaction is particularly important in the production of manganese dioxide, which is widely used in dry-cell batteries and ferrites. The thermal decomposition behavior of manganese carbonate is critical for many of its industrial applications.

Kinetics and Thermodynamics

Studies on the kinetics of manganese carbonate precipitation have shown that the reaction process follows first-order kinetics. The reaction rate constants gradually increase with increasing reaction temperature, and the apparent activation energy has been calculated to be 27.338 kJ·mol⁻¹, demonstrating an energy barrier between reactants and products.

Thermodynamic parameters of activation (ΔH#, ΔS#, and ΔG#) reveal a spontaneous and endothermic nature of the chemical reaction, accompanied by entropic changes at the solid-solution interface during precipitation.

Market Analysis and Economic Importance

The manganese carbonate market has shown significant growth trends, driven by increasing demand across various industries.

Market Size and Growth Projections

According to verified market research, the global manganese carbonate market was valued at USD 480.48 Million in 2023 and is projected to reach USD 702.13 Million by 2031, growing at a compound annual growth rate (CAGR) of 4.92% from 2024 to 2031. This growth trajectory underscores the increasing commercial importance of manganese carbonate.

Market Drivers

Several factors are driving the growth of the manganese carbonate market:

• Increasing demand in agriculture for micronutrient fertilizers

• Expansion of the battery industry, particularly for electric vehicles and renewable energy systems

• Growth in the chemical industry for producing manganese dioxide

• Rising demand in the steel industry as an additive to improve strength and durability

• Growing applications in the pharmaceutical sector as a manganese source in dietary supplements

Industrial Applications

Manganese carbonate finds applications across diverse industries, making it a versatile chemical compound with significant commercial value.

Agriculture and Fertilizers

In agriculture, manganese carbonate serves as a vital micronutrient in fertilizers. It addresses manganese-deficient soils, enhancing crop yield and plant health by supporting photosynthesis and enzyme function. Manganese is essential for plant growth as it plays a crucial role in various metabolic processes within plants.

Battery Production and Electronics

The expanding battery industry relies heavily on manganese carbonate, particularly for the production of lithium-ion batteries. Manganese carbonate serves as a precursor for high-purity manganese used in battery cathodes. This application has gained significant importance with the rise of electric vehicles and renewable energy systems that require efficient energy storage solutions.

Ceramics and Construction Materials

In ceramics and glass manufacturing, manganese carbonate functions as a colorant and flux, imparting a range of hues while improving material durability and aesthetic appeal. It is also incorporated into concrete stains, contributing to the decorative aspect of construction materials.

Other Industrial Uses

Manganese carbonate plays a crucial role in several other industrial applications:

• Production of manganese dioxide for use in dry-cell batteries and ferrites

• Manufacturing of alloys and steel products, where it serves as a desulfurizer and alloying agent

• Production of paints and pigments

• Formulation of multivitamins and dietary supplements

• Addition to animal feed to prevent manganese deficiencies and promote bone health and growth in livestock

Research Findings and Scientific Studies

Extensive research has been conducted on manganese carbonate, revealing important insights about its properties and behavior.

Spectroscopic Analysis

Fourier-transform infrared spectroscopy (FTIR) has confirmed the presence of characteristic manganese carbonate bands at 724 cm⁻¹, corresponding to the C–O (CO₃²⁻) bond. These spectroscopic findings provide critical information for identifying and characterizing manganese carbonate in various materials and formulations.

Crystallographic Studies

X-ray diffraction studies have confirmed that manganese carbonate produced through precipitation methods forms single-phase rhodochrosite. The crystallographic data provides essential information for understanding the structure-property relationships of manganese carbonate.

Synthesis Optimization Research

Research on optimizing the synthesis of manganese carbonate has focused on parameters such as pH, temperature, reaction time, and reagent concentrations. These studies aim to improve yield, purity, and specific properties of the produced manganese carbonate for various applications.